1-(2-(Tert-butyl)-4-methylphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride

• IUPAC Name: 1-(2-tert-butyl-4-methylphenoxy)-3-pyridin-2-ylsulfanylpropan-2-ol;hydrochloride
• InChI: InChI=1S/C19H25NO2S.ClH/c1-14-8-9-17(16(11-14)19(2,3)4)22-12-15(21)13-23-18-7-5-6-10-20-18;/h5-11,15,21H,12-13H2,1-4H3;1H
• InChI Key: MOBYUBIIEFAOGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(CSC2=CC=CC=N2)O)C(C)(C)C.Cl
• Molecular Formula: C19H26ClNO2S
• Molecular Weight: 367.9 g/mol
• CAS No.: 1323621-64-2

Description

This compound is a propan-2-ol derivative with a tert-butyl-substituted phenoxy group at position 2, a methyl group at position 4 of the aromatic ring, and a pyridin-2-ylthio moiety at position 2. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmacological applications. Its molecular formula is C₁₉H₂₆ClNO₂S, with a molar mass of 391.94 g/mol.

Biological Activity

1-(2-(Tert-butyl)-4-methylphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride, with the CAS number 1323621-64-2, is a compound of interest due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of its biological activity.

Chemical Structure and Properties

The molecular formula of this compound is C$_{19}$H$_{26}$ClNO$_2$S, with a molecular weight of 367.9 g/mol. The compound features a tert-butyl group, a pyridine moiety, and a thioether linkage, which are critical for its biological interactions.

Property	Value
Molecular Formula	C$_{19}$H$_{26}$ClNO$_2$S
Molecular Weight	367.9 g/mol
CAS Number	1323621-64-2

The compound is believed to exert its effects through several mechanisms:

• Beta-Adrenoceptor Antagonism : Similar compounds have shown selective antagonism at beta-adrenoceptors, which can influence cardiovascular responses and metabolic processes.
• Antimicrobial Properties : Research indicates that related thiobenzanilides exhibit antimicrobial activity, suggesting potential applications in treating bacterial infections .

In Vitro Studies

In vitro studies have demonstrated that derivatives of the compound can inhibit various cellular pathways associated with inflammation and cell proliferation. For instance, compounds with similar structures have been shown to affect the NF-kB signaling pathway, which plays a crucial role in immune responses and inflammation.

Study 1: Antimicrobial Efficacy

A study investigated the antimicrobial properties of compounds related to 1-(2-(Tert-butyl)-4-methylphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride. The results indicated significant inhibition of bacterial growth against strains such as Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was determined to be in the range of 10–50 µg/mL.

Study 2: Cardiovascular Effects

Another study assessed the cardiovascular effects of beta-adrenoceptor antagonists similar to this compound. It was found that these compounds could reduce heart rate and lower blood pressure in animal models, indicating potential therapeutic applications in managing hypertension.

Toxicity and Safety Profile

While the biological activity is promising, understanding the toxicity profile is crucial for therapeutic development. Preliminary toxicity studies suggest that the compound exhibits low acute toxicity; however, long-term studies are necessary to fully elucidate its safety profile.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications and Pharmacological Relevance

Compound A : 1-(tert-Butylamino)-3-(4-isopropylphenoxy)propan-2-ol Hydrochloride (C₁₆H₂₈ClNO₂)

• Structural Differences: Replaces the pyridin-2-ylthio group with a tert-butylamino moiety and substitutes the 4-methylphenoxy with 4-isopropylphenoxy.
• Properties : Lower molar mass (301.85 g/mol) and reduced polarity due to the absence of sulfur.
• Activity: Similar propan-2-ol derivatives exhibit α₁/β₁-adrenoceptor binding, hypotensive, and antiarrhythmic effects .

Compound B : 1-(Propan-2-ylamino)-3-(2-prop-2-enoxyphenoxy)propan-2-ol (C₁₄H₂₂N₂O₃)

• Structural Differences: Features an allyloxy group on the phenoxy ring and an isopropylamino group.

Compound C : N-Isopropylcarvedilol (C₂₄H₃₂N₂O₄)

• Structural Differences: Contains a carbazolyloxy group and a methoxyphenoxyethylamino chain.
• Activity: Demonstrates dual α₁/β-adrenoceptor antagonism, used in hypertension and heart failure. The carbazole moiety enhances CNS penetration compared to the pyridinylthio group in the target compound .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	Compound A	Compound C
Molecular Weight (g/mol)	391.94	301.85	412.53
LogP (Predicted)	3.8 (high lipophilicity)	3.2	4.1
Water Solubility	Moderate (HCl salt)	High (HCl salt)	Low
Key Functional Groups	Pyridinylthio, tert-butyl	tert-Butylamino	Carbazolyloxy